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Introduction

[Argl4,Lys15]Nociceptin is a potent and selective synthetic agonist for the
Nociceptin/Orphanin FQ (N/OFQ) peptide (NOP) receptor, a member of the opioid receptor
superfamily.[1] This analog exhibits significantly higher potency and a longer duration of action
compared to the endogenous ligand, N/OFQ.[1][2][3] The NOP receptor system is widely
distributed throughout the central nervous system and is implicated in a variety of physiological
and pathological processes, including pain perception, anxiety, depression, learning, and
memory.[4][5][6] Consequently, [Arg14,Lys15]Nociceptin serves as a critical pharmacological
tool for investigating the functional roles of the NOP receptor system and for the preclinical
evaluation of novel therapeutics targeting this system.

These application notes provide detailed protocols for a range of behavioral assays in rodents
to characterize the pharmacological effects of [Arg14,Lys15]Nociceptin. The included
methodologies, data presentation tables, and workflow diagrams are intended to facilitate the
design and execution of robust and reproducible behavioral experiments.

Mechanism of Action and Signaling Pathway

Activation of the NOP receptor by [Argl4,Lys15]Nociceptin initiates a cascade of intracellular
signaling events. The NOP receptor is a G-protein coupled receptor (GPCR) that primarily
couples to Gi/o proteins.[7] This coupling leads to the inhibition of adenylyl cyclase, resulting in
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decreased intracellular cyclic AMP (cCAMP) levels.[7] Additionally, NOP receptor activation
modulates ion channel activity, leading to the opening of inwardly rectifying potassium channels
and the inhibition of voltage-gated calcium channels.[4][8] This results in neuronal
hyperpolarization and a reduction in neurotransmitter release.[4] The NOP receptor can also
activate other signaling pathways, including mitogen-activated protein kinase (MAPK)
cascades.[4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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